2-(4-Chlorophenyl)-6-ethylindolizine
Description
2-(4-Chlorophenyl)-6-ethylindolizine, also known as 2-CEI, is a synthetic indolizidine alkaloid that has been studied for its potential applications in scientific research. This compound has a wide range of biochemical and physiological effects and is used in a variety of lab experiments. In
Scientific Research Applications
1. Antimicrobial and Anticancer Properties
Compounds related to 2-(4-Chlorophenyl)-6-ethylindolizine, like 6-Carbethoxy-5-(3'-chlorophenyl)-3-aryl-2-cyclohexenones and 6-aryl-4-(3'-chlorophenyl)-3-oxo-2,3a,4,5-tetrahydro-1H-indazoles, have been synthesized and shown to exhibit significant anticancer, antitubercular, and antimicrobial activities. This demonstrates the potential of these compounds in pharmaceutical applications targeting various diseases (Popat, Nimavat, Vasoya, & Joshi, 2003).
2. Structural Stability and Antimicrobial Importance
Ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been synthesized and characterized, revealing structural stability due to intramolecular hydrogen bonds and π-π interactions. These structural features, along with its antimicrobial properties, emphasize the compound's importance in developing new antimicrobial agents (Achutha, Kumara, Shivalingegowda, Krishnappagowda, & Kariyappa, 2017).
3. Synthesis and Reactivity Studies
The synthesis of new 6-(4-chlorophenyl)-5,6,7,8-tetrahydroindolizines, structurally related to 2-(4-Chlorophenyl)-6-ethylindolizine, provides a new avenue for exploring the reactivity and potential applications of such compounds in various fields of chemistry and biochemistry (Dallemagne, Sonnet, Enguehard, & Rault, 1996).
4. Anti-Inflammatory Activity
A series of derivatives including 6-(4-chlorophenyl)-4-oxo-2-thioxo-1, 2, 3, 4-tetrahydropyrimidine-5-carbonitrile have been synthesized and evaluated for anti-inflammatory activity. This highlights the potential use of such compounds in developing new anti-inflammatory drugs (Patil, Mohite, & Magdum, 2015).
5. Antimicrobial and Antifungal Activities
Newly synthesized compounds related to 2-(4-Chlorophenyl)-6-ethylindolizine have been shown to have significant antimicrobial and antifungal activities against various pathogens. This indicates their potential as new antimicrobial and antifungal agents (Desai, Shihora, & Moradia, 2007).
properties
IUPAC Name |
2-(4-chlorophenyl)-6-ethylindolizine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN/c1-2-12-3-8-16-9-14(11-18(16)10-12)13-4-6-15(17)7-5-13/h3-11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAUHHAOCLNBUIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN2C=C(C=C2C=C1)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-6-ethylindolizine | |
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